Cas no 37062-67-2 (1-(3-butoxyphenyl)ethan-1-one)

1-(3-Butoxyphenyl)ethan-1-one is a synthetic aromatic ketone with the molecular formula C₁₂H₁₆O₂. This compound features a butoxy-substituted phenyl ring attached to an acetyl group, making it a versatile intermediate in organic synthesis. Its structural properties enable applications in pharmaceuticals, agrochemicals, and specialty chemicals, where it serves as a precursor for further functionalization. The butoxy side chain enhances solubility in organic solvents, facilitating reactions under mild conditions. With a well-defined purity profile and stability under standard storage conditions, it is suitable for research and industrial use. Its consistent quality and reactivity make it a reliable choice for synthetic chemists.
1-(3-butoxyphenyl)ethan-1-one structure
1-(3-butoxyphenyl)ethan-1-one structure
Product Name:1-(3-butoxyphenyl)ethan-1-one
CAS No:37062-67-2
MF:C12H16O2
MW:192.254243850708
MDL:MFCD09927884
CID:1481052
PubChem ID:10774116
Update Time:2025-05-27

1-(3-butoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-butoxyphenyl)-
    • 1-(3-butoxyphenyl)ethan-1-one
    • OOQSZGGKIJXEFV-UHFFFAOYSA-N
    • AKOS000167829
    • 3'-butoxyacetophenone
    • G25877
    • SCHEMBL1436145
    • Loxoprofen Impurity 31
    • 37062-67-2
    • 3'-n-butoxyacetophenone
    • EN300-8510721
    • CS-0263085
    • DTXSID101311675
    • 1-(3-butoxyphenyl)ethanone
    • MDL: MFCD09927884
    • Inchi: 1S/C12H16O2/c1-3-4-8-14-12-7-5-6-11(9-12)10(2)13/h5-7,9H,3-4,8H2,1-2H3
    • InChI Key: OOQSZGGKIJXEFV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C(C)=O)C=1)CCCC

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

1-(3-butoxyphenyl)ethan-1-one Pricemore >>

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